Cas no 13569-57-8 (Iridium(III) chloride trihydrate)

• Product name: Iridium(III) chloride trihydrate
• CAS No: 13569-57-8
• MF: Cl₃H₆IrO₃
• MW: 352.621833324432
• MDL: MFCD00149750
• CID: 95489

Iridium(III) chloride trihydrate Chemical and Physical Properties

Names and Identifiers

• Iridium(III) chloride trihydrate
• Iridiumtrichloride trihydrate
• iridium chloride trihydrate
• IRIDIUM (III) CHLORIDE, HYDROUS
• IridiuM (III) Chloride Trihydrate Powder
• IRIDIUM TRICHLORIDE TRIHYDRATE
• Iridium(III) chloride trihydrate, 53-56% Ir
• IridiuM(III) chloride trihydrate, 53-56% Ir 5GR
• IridiuM(III) chloride trihydrate, 53-56% Ir 1GR
• IRIDIUM(III) CHLORIDE IRIDIUM (III) CHLORIDE, HYDROUS IRIDIUM(III) CHLORIDE TRIHYDRATE IRIDIUM TRICHLORIDE TRIHYDRATE IridiuM(III) chloride trihydrate, 53-56% Ir iridiuM chloride trihydrate
• trichloroiridium trihydrate
• Cl3Ir.3H2O
• Iridium (III) chloride,hydrous
• 8349AF
• Iridium chloride(IrCl3), trihydrate (7CI,8CI,9CI)

• MDL： MFCD00149750
• Inchi： 1S/3ClH.Ir.3H2O/h3*1H;;3*1H2/q;;;+3;;;/p-3
• InChI Key： LNJXVUXPFZKMNF-UHFFFAOYSA-K
• SMILES： [Ir](Cl)(Cl)Cl.O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 351.90100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 8
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Dark green crystals
• Density: 5.3
• Melting Point: 763℃
• PSA: 27.69000
• LogP: 1.87560
• Solubility: Insoluble

Iridium(III) chloride trihydrate Security Information

• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iridium(III) chloride trihydrate

Iridium(III) Chloride Trihydrate (CAS No. 13569-57-8): A Comprehensive Overview

Iridium(III) chloride trihydrate, also known as IrCl₃·3H₂O, is a significant compound in the field of materials science and catalysis. With its CAS registry number 13569-57-8, this compound has garnered attention due to its unique chemical properties and versatile applications. Recent advancements in nanotechnology and catalytic research have further highlighted its potential in various industrial and academic settings.

The chemical structure of Iridium(III) chloride trihydrate consists of an iridium ion (Ir³⁺) coordinated with three chloride ions (Cl⁻) and three water molecules (H₂O). This coordination gives the compound its distinctive properties, including high stability and reactivity under specific conditions. The compound is typically synthesized through hydrochloric acid treatment of iridium metal or its oxides, followed by careful hydration to form the trihydrate.

Recent studies have explored the use of IrCl₃·3H₂O in the synthesis of iridium-based nanoparticles, which exhibit exceptional catalytic activity in reactions such as hydrogen evolution and oxygen reduction. These nanoparticles, often stabilized by organic ligands, have shown promise in energy storage devices like fuel cells and batteries. The ability of Iridium(III) chloride trihydrate to act as a precursor for these nanoparticles makes it a valuable material in sustainable energy research.

In addition to its catalytic applications, Iridium(III) chloride trihydrate has been utilized in the production of iridium oxide films for electronic applications. These films, deposited via techniques such as sol-gel or spin-coating, exhibit high electrical conductivity and stability under harsh conditions. Recent research has focused on optimizing the deposition parameters to enhance the performance of these films in devices such as sensors and actuators.

The environmental impact of IrCl₃·3H₂O has also been a topic of interest, particularly in relation to its potential leaching into water systems during industrial processes. Studies have shown that the compound can be effectively immobilized using various sorbents, reducing its environmental footprint. This research underscores the importance of sustainable practices in the handling and disposal of Iridium(III) chloride trihydrate.

From a synthetic perspective, Iridium(III) chloride trihydrate serves as a versatile precursor for a wide range of iridium-containing materials. Its ability to undergo various chemical transformations, including oxidation and reduction reactions, makes it an indispensable tool in material synthesis. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound.

In conclusion, Iridium(III) chloride trihydrate (CAS No. 13569-57-8) is a multifaceted compound with significant implications across diverse fields. Its role as a precursor for advanced materials, coupled with its unique chemical properties, positions it as a key player in modern materials science and catalysis research.